
Technical Guide: Strategic Sourcing &
Application of Diiodomethane-13C,d2

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Diiodomethane-13C,d2

CAS No.: 1217038-24-8

Cat. No.: B1142166

Get Quote
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Executive Summary
Diiodomethane-13C,d2 (CAS: 1217038-24-8) is a high-value stable isotope reagent primarily

utilized in the synthesis of isotopically labeled cyclopropanes via the Simmons-Smith reaction.

Its dual-labeling (

and Deuterium) serves two critical functions in drug discovery: metabolic blocking (slowing
CYP450 degradation via the Deuterium Isotope Effect) and bioanalytical tracing (providing a
distinct +3 Da mass shift for Mass Spectrometry).

While commercially available from major isotope suppliers, stock is often limited to milligram

scales due to its niche application. This guide outlines the sourcing landscape, technical

specifications, and a validated protocol for its application in cyclopropanation.

Part 1: Chemical Profile & Isotopic Specifications
Before procurement, researchers must verify the isotopic enrichment levels to ensure data

integrity in downstream DMPK (Drug Metabolism and Pharmacokinetics) studies.
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Technical Specifications
Feature Specification Notes

Chemical Name Diiodomethane-13C,d2
Synonyms: Methylene iodide-

13C,d2

CAS Number 1217038-24-8

Distinct from

(86128-37-2) or

(15729-58-5) only versions.[1]

Formula

Molecular Weight ~270.84 g/mol
+3 mass units vs. natural

(267.84)

Isotopic Purity
atom %

atom % D

Critical for MS internal

standards to minimize "M+0"

interference.

Chemical Purity (CP)

Stabilizer Copper (Cu) or Silver (Ag) wire

Essential.[2] Iodides degrade

to

(purple/brown) upon light

exposure.

Density ~3.36 g/mL

Extremely dense liquid;

pipetting requires positive

displacement.

Stability & Handling
Light Sensitivity: High. Must be stored in amber glass wrapped in foil.

Storage: Refrigerate (

).
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Toxicity: Neurotoxic and alkylating agent. Use strictly in a fume hood.

Part 2: Strategic Sourcing Landscape
Availability of the doubly labeled isotopologue is lower than the singly labeled counterparts. The

decision to "Buy" vs. "Synthesize" depends on project timelines and scale.

Commercial Suppliers (The "Buy" Strategy)
Direct procurement is recommended for small-scale pilot studies (<5g).

Sigma-Aldrich (Merck): Lists the compound (Product # varies by region, check CAS

1217038-24-8). Often "Made to Order."

Cambridge Isotope Laboratories (CIL): A primary source for high-enrichment isotopes.

Toronto Research Chemicals (TRC): Specializes in complex custom synthesis if catalog

stock is depleted.

CDN Isotopes: Strong inventory of deuterated compounds;

combinations are often available.

In-House Synthesis (The "Make" Strategy)
For requirements >10g, or when lead times exceed 6 weeks, in-house synthesis via the

Finkelstein Reaction is a validated alternative. This route utilizes Dichloromethane-13C,d2 (

), which is significantly cheaper and more widely available than the diiodo- equivalent.

Need Diiodomethane-13C,d2 Check Major Suppliers
(Sigma, CIL, CDN) In Stock?

Purchase
(Lead time: 1-2 weeks)Yes

Custom Synthesis
(Lead time: 8-12 weeks)

No (High Budget)

Source Precursor:
Dichloromethane-13C,d2

No (High Chem Capability)

In-House Synthesis
(Finkelstein Rxn)

NaI / Acetone / Reflux
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Figure 1: Decision matrix for sourcing Diiodomethane-13C,d2 based on availability and

laboratory capability.

Part 3: Experimental Protocol (Simmons-Smith
Cyclopropanation)
The primary application of Diiodomethane-13C,d2 is the installation of a labeled cyclopropane

ring. The Furukawa modification (using Diethylzinc) is preferred over the traditional Zn-Cu

couple for isotopic reagents because it offers milder conditions, higher yields, and better

reproducibility, minimizing the waste of expensive labeled material.

Reaction Mechanism
The reaction proceeds via a zinc-carbenoid intermediate.[3][4][5] The

and

atoms are transferred intact to the olefin.
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Figure 2: Pathway for the transfer of the isotopically labeled methylene group via the Furukawa

modified Simmons-Smith reaction.

Validated Protocol (Furukawa Modification)
Reagents:

Substrate (Alkene): 1.0 equiv[6]

Diiodomethane-13C,d2: 2.0 equiv

Diethylzinc (

, 1.0M in hexanes): 2.0 equiv

Solvent: Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).
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Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask under Argon. Add the alkene substrate dissolved in

anhydrous DCM. Cool to

in an ice bath.

Carbenoid Formation:

Note: Unlike the Zn-Cu couple method, we do not premix the zinc and diiodomethane.

Add the

solution dropwise to the cooled alkene solution.

Reagent Addition:

Add Diiodomethane-13C,d2 dropwise via syringe.

Causality: Adding the diiodomethane after the zinc ensures the carbenoid forms in the

presence of the substrate, minimizing carbenoid decomposition.

Reaction: Allow the mixture to warm to room temperature (RT) and stir. Monitor by TLC or

LC-MS.

Time: Typically 2–12 hours.

Quenching:

Cool back to

.

Slowly add saturated aqueous

(exothermic!).

Workup: Extract with DCM, wash with brine, dry over

.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1142166/docs?utm_src=pdf-body#technical-guide-strategic-sourcing-application-of-diiodomethane-13c-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142166?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Silica gel chromatography.

Quality Control (Self-Validation)
NMR Check:

H NMR: The cyclopropane ring protons (usually high field, 0.5–1.5 ppm) should be absent
(replaced by Deuterium).

C NMR: Look for the enhanced signal of the cyclopropane methylene carbon (often split
into a quintet due to C-D coupling,

Hz).

Mass Spec: Confirm the parent ion shows

relative to the unlabeled standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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